Cas no 637326-07-9 (3-(3-chloro-1-benzothiophen-2-yl)-4-(4-methoxyphenyl)-5-(methylsulfanyl)-4H-1,2,4-triazole)

• Product Name: 3-(3-chloro-1-benzothiophen-2-yl)-4-(4-methoxyphenyl)-5-(methylsulfanyl)-4H-1,2,4-triazole
• CAS No: 637326-07-9
• MF: C₁₈H₁₄ClN₃OS₂
• MW: 387.90626001358
• CID: 6222294
• PubChem ID: 1529001
• Update Time: 2025-05-20

3-(3-chloro-1-benzothiophen-2-yl)-4-(4-methoxyphenyl)-5-(methylsulfanyl)-4H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

• 3-(3-chloro-1-benzothiophen-2-yl)-4-(4-methoxyphenyl)-5-(methylsulfanyl)-4H-1,2,4-triazole
• AKOS000806695
• 3-(3-chlorobenzo[b]thiophen-2-yl)-4-(4-methoxyphenyl)-5-(methylthio)-4H-1,2,4-triazole
• 637326-07-9
• 3-(3-chloro-1-benzothiophen-2-yl)-4-(4-methoxyphenyl)-5-methylsulfanyl-1,2,4-triazole
• F1595-0121

• Inchi： 1S/C18H14ClN3OS2/c1-23-12-9-7-11(8-10-12)22-17(20-21-18(22)24-2)16-15(19)13-5-3-4-6-14(13)25-16/h3-10H,1-2H3
• InChI Key： FYUBRQDKNMTCEX-UHFFFAOYSA-N
• SMILES： ClC1C2C=CC=CC=2SC=1C1=NN=C(N1C1C=CC(=CC=1)OC)SC

Computed Properties

• Exact Mass: 387.0266821g/mol
• Monoisotopic Mass: 387.0266821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 452
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 93.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 3-(3-chloro-1-benzothiophen-2-yl)-4-(4-methoxyphenyl)-5-(methylsulfanyl)-4H-1,2,4-triazole

Comprehensive Overview of 3-(3-chloro-1-benzothiophen-2-yl)-4-(4-methoxyphenyl)-5-(methylsulfanyl)-4H-1,2,4-triazole (CAS No. 637326-07-9)

The compound 3-(3-chloro-1-benzothiophen-2-yl)-4-(4-methoxyphenyl)-5-(methylsulfanyl)-4H-1,2,4-triazole (CAS No. 637326-07-9) is a heterocyclic organic molecule that has garnered significant attention in recent years due to its unique structural features and potential applications in various fields. This compound belongs to the class of 1,2,4-triazole derivatives, which are known for their diverse biological activities and utility in material science. The presence of a benzothiophene moiety, combined with a methoxyphenyl group and a methylsulfanyl substituent, makes this molecule particularly interesting for researchers exploring novel chemical entities.

One of the key reasons for the growing interest in 637326-07-9 is its potential role in pharmaceutical research. The 1,2,4-triazole core is a well-known pharmacophore, often associated with antimicrobial, antifungal, and anti-inflammatory properties. Recent studies have highlighted the importance of benzothiophene-containing compounds in drug discovery, particularly in the development of kinase inhibitors and other targeted therapies. The chloro and methoxy substituents in this molecule further enhance its reactivity and binding affinity, making it a promising candidate for further investigation.

In addition to its pharmaceutical potential, 3-(3-chloro-1-benzothiophen-2-yl)-4-(4-methoxyphenyl)-5-(methylsulfanyl)-4H-1,2,4-triazole has also been explored in the field of materials science. The triazole ring system is known for its ability to form stable coordination complexes with metals, which could be useful in the design of catalysts or luminescent materials. The methylsulfanyl group, in particular, may contribute to the compound's electronic properties, making it suitable for applications in organic electronics or photovoltaic devices.

From a synthetic chemistry perspective, the preparation of CAS No. 637326-07-9 involves multi-step reactions, often starting from readily available precursors such as 3-chlorobenzothiophene and 4-methoxyphenylhydrazine. The incorporation of the methylsulfanyl group typically requires careful optimization to ensure high yield and purity. Researchers have reported various synthetic routes, with some emphasizing green chemistry principles to minimize environmental impact—a topic of increasing importance in modern chemical research.

The stability and solubility of 3-(3-chloro-1-benzothiophen-2-yl)-4-(4-methoxyphenyl)-5-(methylsulfanyl)-4H-1,2,4-triazole are also critical factors for its practical applications. Preliminary data suggest that the compound exhibits moderate solubility in common organic solvents like dimethyl sulfoxide (DMSO) and dichloromethane, which is advantageous for formulation and handling. Its stability under various pH conditions and temperatures is currently under investigation, as these properties are essential for both pharmaceutical and material science applications.

Given the rising demand for heterocyclic compounds in drug discovery and materials science, 637326-07-9 represents a valuable addition to the toolkit of researchers. Its structural complexity and functional group diversity make it a versatile intermediate for further derivatization. For instance, the chloro substituent offers a handle for cross-coupling reactions, while the methoxy group can be demethylated to reveal a hydroxyl function for additional modifications.

In conclusion, 3-(3-chloro-1-benzothiophen-2-yl)-4-(4-methoxyphenyl)-5-(methylsulfanyl)-4H-1,2,4-triazole (CAS No. 637326-07-9) is a compound of significant scientific interest due to its multifaceted applications and structural novelty. Whether in the context of drug development, materials science, or synthetic chemistry, this molecule offers ample opportunities for innovation. As research continues to uncover its full potential, 637326-07-9 is poised to become a key player in the advancement of these fields.